Dinitrogen tetroxide

• CAS No.: 10544-72-6
• Product Name: Dinitrogen tetroxide
• Molecular Formula: NO2; N2O4
• Molecular Weight: 92.011 g/mol
• Standard InChI: InChI=1S/N2O4/c3-1(4)2(5)6
• Standard InChIKey: WFPZPJSADLPSON-UHFFFAOYSA-N
• SMILES: [N+](=O)([N+](=O)[O-])[O-]
• Canonical SMILES: [N+](=O)([N+](=O)[O-])[O-]
• Boiling Point: 70.1 °F at 760 mm Hg (USCG, 1999); 21.15 °C; 21.2 °C
• Colorform: Colorless gas; Yellow liquid below 22 °C; Colorless liquid; equilibrium with NO2; Brown liquid under pressure /Nitrogen dioxide/
• Density: 1.45 at 68 °F (USCG, 1999); 1.45 g/cu cm at 20 °C; Relative density (water = 1): 1.45 (liquid)
• Melting Point: 11.8 °F (USCG, 1999); -9.3 °C; -11.2 °C
• Physical Description: Nitrogen tetroxide appears as red-brown liquid with a sharp, unpleasant chemical odor. Low-boiling (boiling point 21.15°C) and held as a liquid by compression. Density 1.448 g / cm3. Consists of an equilibrium mixture of brown NO2 (nitrogen dioxide) and colorless N2O4 (dinitrogen tetroxide). Evolves poisonous brown vapors. Cylinders and ton containers may not be equipped with a safety relief device. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing.; Liquid; REDDISH-BROWN GAS OR BROWN OR YELLOW LIQUID WITH PUNGENT ODOUR.
• Description: Nitrogen tetroxide appears as red-brown liquid with a sharp, unpleasant chemical odor. Low-boiling (boiling point 21.15°C) and held as a liquid by compression. Density 1.448 g / cm3. Consists of an equilibrium mixture of brown NO2 (nitrogen dioxide) and colorless N2O4 (dinitrogen tetroxide). Evolves poisonous brown vapors. Cylinders and ton containers may not be equipped with a safety relief device. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing.; Dinitrogen tetraoxide is a nitrogen oxide.
• Solubility: Reacts with water; Solubility in water: reaction
• Synonyms: dinitrogen tetroxide; nitrogen tetroxide
• Vapor Density: Relative vapor density (air = 1): 1.58
• Vapor Pressure: 1551 mm Hg (USCG, 1999); 9.04X10+2 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 96
• PubChem Compound: 25352
• Last Modified: Nov 11 2021